Cas no 168770-38-5 (8-Methyl-7-nitroquinoline)
8-Methyl-7-nitroquinoline structure
Product Name:8-Methyl-7-nitroquinoline
CAS No:168770-38-5
MF:C10H8N2O2
MW:188.182722091675
CID:1080314
PubChem ID:254165
Update Time:2025-04-20
8-Methyl-7-nitroquinoline Chemical and Physical Properties
Names and Identifiers
-
- 8-Methyl-7-nitroquinoline
- 8-Methyl-7-nitro-quinoline
- SB68001
- DTXSID60291790
- BWCVXKXBFAYIEM-UHFFFAOYSA-N
- DB-307507
- SCHEMBL6142344
- 168770-38-5
- AKOS000130910
- NSC78005
- NSC-78005
-
- Inchi： 1S/C10H8N2O2/c1-7-9(12(13)14)5-4-8-3-2-6-11-10(7)8/h2-6H,1H3
- InChI Key： BWCVXKXBFAYIEM-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC2=CC=CN=C2C=1C)=O
Computed Properties
- Exact Mass: 188.058577502g/mol
- Monoisotopic Mass: 188.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 58.7Ų
8-Methyl-7-nitroquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189007612-1g |
8-Methyl-7-nitroquinoline |
168770-38-5 | 95% | 1g |
$478.74 | 2022-04-02 | |
| Chemenu | CM144527-1g |
8-methyl-7-nitroquinoline |
168770-38-5 | 95% | 1g |
$549 | 2021-08-05 | |
| Chemenu | CM144527-1g |
8-methyl-7-nitroquinoline |
168770-38-5 | 95% | 1g |
$469 | 2023-02-17 |
8-Methyl-7-nitroquinoline Related Literature
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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